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In the rapidly advancing field of printed and flexible electronics, photonic curing has emerged
as a critical technology for the high-speed, low-temperature processing of functional materials
on sensitive substrates. The efficacy of this process can be significantly enhanced through the
use of additives, which play a variety of roles from improving light absorption to facilitating
chemical reactions. This guide provides a comparative analysis of diiodomethane (CH:) as a
photonic curing additive, primarily in the context of perovskite solar cells, and contrasts its
function with other additives used in the curing of different material systems such as conductive
inks and metal oxides.

Diiodomethane: A Key Enabler for High-Efficiency
Perovskite Solar Cells

Diiodomethane has been identified as a highly effective additive in the photonic curing of
methylammonium lead iodide (MAPDIs) perovskite solar cells. Its primary role is to compensate
for the loss of iodine that occurs during the rapid, high-temperature photonic curing process,
leading to improved film quality and device performance.

Mechanism of Action

During the high-intensity light pulses of photonic curing, the perovskite precursor film
undergoes a rapid temperature increase, which can lead to the evaporation of volatile
components like iodine. This iodine deficiency results in defects within the perovskite crystal
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structure, such as iodine interstitials, which can act as recombination centers for charge
carriers, thereby reducing the solar cell's efficiency.

Diiodomethane, when added to the precursor solution, is believed to decompose during
photonic curing, releasing iodine that can be incorporated into the perovskite film. This
compensates for the iodine loss, leading to a more stoichiometric and stable perovskite crystal
structure. Additionally, the presence of dilodomethane has been observed to promote the
growth of larger, more vertically oriented grains in the perovskite film. This improved
morphology facilitates more efficient charge transport through the device, further enhancing its
performance.

Quantitative Performance Comparison

The addition of diiodomethane to the perovskite precursor has a demonstrably positive impact
on the performance of photonically cured solar cells. The table below summarizes the key
performance metrics of methylammonium lead iodide (MAPDIs) solar cells fabricated with and
without diiodomethane, compared to traditional thermal annealing methods.

Short-
Power Open- Circuit
Annealing . Conversion Circuit Current Fill Factor
Additive L. .
Method Efficiency Voltage Density (FF)
(PCE) (Voc) (V) (Jsc)
(mA/cm?)
Thermal
Annealing None 15.82% 1.04 21.5 0.71
(TA)
Thermal
Annealing CHazl2 14.34% 1.02 21.2 0.66
(TA)
Photonic
] None 11.86% 1.01 18.2 0.65
Curing (PC)
Photonic
) CH:zl2 15.04% 1.03 21.0 0.69
Curing (PC)
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Data sourced from a study on diiodomethane-induced improvement in photonically cured
MAPDIs solar cells.

Experimental Protocol for Perovskite Solar Cell
Fabrication and Photonic Curing

The following protocol outlines the key steps in the fabrication and photonic curing of MAPbI3
solar cells with diiodomethane as an additive:

e Substrate Preparation: Fluorine-doped tin oxide (FTO) coated glass substrates are
sequentially cleaned with detergent, deionized water, acetone, and isopropanol in an
ultrasonic bath.

o Electron Transport Layer Deposition: A compact titanium dioxide (TiOz2) layer is deposited on
the FTO substrate by spin-coating, followed by annealing. A mesoporous TiOz layer is then
deposited on top of the compact layer and sintered.

o Perovskite Precursor Solution Preparation: A precursor solution of methylammonium iodide
(MAI) and lead iodide (Pblz) is prepared in a mixed solvent of dimethylformamide (DMF) and
dimethyl sulfoxide (DMSO). For the additive-enhanced films, diiodomethane is added to this
solution.

o Perovskite Film Deposition: The perovskite precursor solution is spin-coated onto the TiO2
layer in a nitrogen-filled glovebox. An anti-solvent is dripped onto the spinning substrate to
induce crystallization.

e Photonic Curing: The perovskite film is then cured using a xenon flash lamp system (e.qg.,
NovaCentrix PulseForge®). The curing is performed in ambient air with controlled pulse
energy and duration.

» Hole Transport Layer and Electrode Deposition: A hole transport layer (e.g., Spiro-OMeTAD)
is spin-coated on top of the perovskite layer, followed by the thermal evaporation of a gold or
silver electrode to complete the device.
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Experimental workflow for perovskite solar cell fabrication.

Other Additives in Photonic Curing: A Functional
Comparison

While diiodomethane serves as a chemical precursor and defect passivator in perovskite
curing, other additives in different material systems primarily function to enhance light
absorption, thereby increasing the efficiency of the photonic curing process.

Carbon Nanotubes (CNTs) in Copper Inks

In the photonic curing of copper precursor inks, such as those based on copper formate, the
primary challenge is to provide sufficient energy for the decomposition of the precursor into
conductive copper without damaging the underlying substrate. Copper formate has relatively
low light absorption in the visible spectrum where xenon flash lamps have high emission.

To overcome this, carbon nanotubes (CNTs) are added to the ink. CNTs are excellent light
absorbers and efficiently convert the light from the flash lamp into heat. This localized heating
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facilitates the decomposition of the copper formate and the sintering of the resulting copper
nanoparticles into a conductive film.

. . Curing Energy Resulting
Ink Composition Additive (wt%) .
Threshold Conductivity
Copper Formate Ink None Higher Lower
Copper Formate Ink 0.5% CNTs ~25% Lower Higher

Qualitative data based on studies of CNTs as a photonic additive.

Light-Absorbing Nanoparticles in Metal Oxide Films

Similar to copper inks, many sol-gel precursors for metal oxide semiconductors have limited
optical absorption in the visible range. To enable efficient photonic curing of these materials,
light-absorbing nanopatrticles can be incorporated. For instance, iron oxide (Fez03)
nanoparticles have been used as additives in alumina (Al203) films. The iron oxide
nanoparticles absorb the light from the flash lamp, generating heat that is then transferred to
the surrounding alumina matrix, facilitating its sintering and densification. This approach allows
for the processing of ceramic films on temperature-sensitive substrates.

The choice of additive in this context is guided by its optical absorption properties and its
compatibility with the primary material. The goal is to select an additive that strongly absorbs
the light emitted by the flash lamp, thereby acting as a localized heat source.
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Functional classification of photonic curing additives.

Conclusion

The effectiveness of an additive in photonic curing is highly dependent on the material system
and the specific challenges associated with its processing. Diiodomethane stands out as a
highly effective additive for perovskite solar cells, where it plays a crucial chemical role in
compensating for iodine loss and improving film morphology, leading to significant
improvements in device efficiency. In contrast, for materials like copper inks and metal oxides,
the primary role of additives such as carbon nanotubes and iron oxide nanoparticles is to
enhance light absorption and improve the thermal efficiency of the photonic curing process.

This comparison highlights that there is no one-size-fits-all solution for additives in photonic
curing. The selection of an appropriate additive requires a thorough understanding of the
material's properties, the curing mechanism, and the desired outcome. Future research in this
area will likely focus on the development of novel, multifunctional additives that can
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simultaneously enhance light absorption, participate in chemical reactions, and improve the
final properties of the cured material.

 To cite this document: BenchChem. [Diiodomethane in Photonic Curing: A Comparative
Analysis of Additive Efficacy]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b129776#is-diiodomethane-more-effective-than-other-
additives-in-photonic-curing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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